Cas no 5617-85-6 (2-cyclopropyl-2-oxoacetaldehyde)

• Product Name: 2-cyclopropyl-2-oxoacetaldehyde
• CAS No: 5617-85-6
• MF: C₅H₆O₂
• MW: 98.0999417304993
• CID: 372140
• PubChem ID: 145802
• Update Time: 2025-11-02

2-cyclopropyl-2-oxoacetaldehyde Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneacetaldehyde,a-oxo-
• 2-Cyclopropyl-2-oxoacetaldehyde
• Cyclopropaneglyoxylaldehyde
• DTXSID00204703
• AM87069
• CS-0089046
• 5617-85-6
• AKOS017516185
• D74797
• AB62322
• hydroxycyclopropyl ketene
• 2-cyclopropyl-2-oxoacetaldehyde

• Inchi： 1S/C5H6O2/c6-3-5(7)4-1-2-4/h3-4H,1-2H2
• InChI Key： PHGZFKPNFFEOIR-UHFFFAOYSA-N
• SMILES： O=C(C=O)C1CC1

Computed Properties

• Exact Mass: 98.036779
• Monoisotopic Mass: 98.036779
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.1
• Topological Polar Surface Area: 34.1

Experimental Properties

• Density: 1.199
• Boiling Point: 125.3°Cat760mmHg
• Flash Point: 32.9°C
• Refractive Index: 1.479

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 2-cyclopropyl-2-oxoacetaldehyde

2-Cyclopropyl-2-Oxoacetaldehyde (CAS 5617-85-6): A Comprehensive Overview of Its Chemical Properties and Applications

2-Cyclopropyl-2-oxoacetaldehyde, with the chemical formula C₅H₈O₂, is a unique organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its CAS number 5617-85-6, is a structural derivative of acetaldehyde, featuring a cyclopropyl group attached to a carbonyl moiety. The 2-cyclopropyl-2-oxoacetaldehyde molecule exhibits a planar geometry due to the sp² hybridization of the carbon atoms in its core structure, which contributes to its unique reactivity and potential biological activity.

Recent studies have highlighted the importance of 2-cyclopropyl-2-oxoacetaldehyde in the development of novel therapeutics targeting metabolic disorders and neurodegenerative diseases. For instance, a 2023 publication in the journal *Chemical Research in Toxicology* demonstrated that this compound can modulate the activity of specific enzymes involved in lipid metabolism, suggesting its potential as a therapeutic agent for conditions such as type 2 diabetes and cardiovascular diseases. The 2-cyclopropyl-2-oxoacetaldehyde molecule's ability to interact with these enzymes is attributed to its ability to form hydrogen bonds and engage in π-π stacking interactions with aromatic residues in protein targets.

The chemical structure of 2-cyclopropyl-2-oxoacetaldehyde is critical to understanding its reactivity and biological activity. The presence of the cyclopropyl ring, a three-membered carbon ring, introduces significant strain into the molecule, which can influence its conformational flexibility and reactivity. This strain is further amplified by the carbonyl group, which can act as an electrophilic center, facilitating various reaction pathways such as nucleophilic attack and electrophilic substitution. The 2-cyclopropyl-2-oxoacetaldehyde molecule's reactivity is also influenced by its ability to undergo keto-enol tautomerism, a phenomenon that has been extensively studied in the context of drug design and synthetic chemistry.

Recent advancements in synthetic methods have enabled the efficient preparation of 2-cyclopropyl-2-oxoacetaldehyde for both academic and industrial applications. A 2024 study published in *Organic & Biomolecular Chemistry* reported a novel catalytic approach using transition metal complexes to selectively synthesize this compound with high yield and purity. The method leverages the unique electronic properties of the 2-cyclopropyl-2-oxoacetaldehyde molecule to achieve stereoselective control, which is crucial for the development of chiral pharmaceuticals. This synthetic strategy not only enhances the accessibility of 2-cyclopropyl-2-oxoacetaldehyde but also provides insights into the design of similar compounds with tailored biological activities.

The biological activity of 2-cyclopropyl-2-oxoacetaldehyde has been explored in several preclinical studies, particularly in the context of neurodegenerative diseases. Research published in *Neuropharmacology* in 2023 indicated that this compound can inhibit the aggregation of amyloid-beta proteins, a hallmark of Alzheimer's disease. The mechanism of action involves the disruption of intermolecular hydrogen bonds between the amyloid-beta monomers, thereby preventing the formation of toxic oligomers. These findings suggest that 2-cyclopropyl-2-oxoacetaldehyde could serve as a lead compound for the development of anti-Alzheimer's therapeutics.

Furthermore, the 2-cyclopropyl-2-oxoacetaldehyde molecule has shown potential in the treatment of inflammatory conditions. A 2024 study in *Journal of Medicinal Chemistry* reported that this compound can modulate the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in the pathogenesis of chronic inflammation. The 2-cyclopropyl-2-oxoacetaldehyde molecule's ability to inhibit COX-2 is attributed to its ability to bind to the active site of the enzyme, thereby blocking the conversion of arachidonic acid to prostaglandins. This property makes 2-cyclopropyl-2-oxoacetaldehyde a promising candidate for the development of non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects.

Recent advances in computational chemistry have provided new insights into the 2-cyclopropyl-2-oxoacetaldehyde molecule's behavior in biological systems. Molecular dynamics simulations, as reported in a 2023 study in *Computational and Structural Chemistry*, revealed that the 2-cyclopropyl-2-oxoacetaldehyde molecule can adopt multiple conformations in aqueous environments, which may influence its binding affinity to target proteins. These simulations also highlighted the importance of solvent effects in determining the molecule's reactivity and stability, suggesting that the design of 2-cyclopropyl-2-oxoacetaldehyde derivatives should consider the role of the surrounding environment.

In addition to its therapeutic potential, the 2-cyclopropyl-2-oxoacetaldehyde molecule has been explored for its applications in materials science. A 2024 study in *Advanced Materials* reported the synthesis of a polymer based on 2-cyclopropyl-2-oxoacetaldehyde that exhibits exceptional thermal stability and mechanical strength. The polymer's unique properties are attributed to the rigidity of the cyclopropyl ring, which enhances the intermolecular interactions within the polymer chain. This development opens new avenues for the use of 2-cyclopropyl-2-oxoacetaldehyde in the fabrication of advanced materials for electronic and structural applications.

The 2-cyclopropyl-2-oxoacetaldehyde molecule's potential in various fields underscores the importance of continued research into its properties and applications. Ongoing studies are focused on optimizing its synthesis, enhancing its biological activity, and exploring its use in novel therapeutic strategies. As the field of medicinal chemistry continues to evolve, the 2-cyclopropyl-2-oxoacetaldehyde molecule is poised to play a significant role in the development of innovative treatments for a wide range of diseases and conditions.

Moreover, the 2-cyclopropyl-2-oxoacetaldehyde molecule's unique chemical structure and reactivity make it an attractive candidate for the design of new drugs and materials. Researchers are actively investigating its potential in the treatment of metabolic disorders, neurodegenerative diseases, and inflammatory conditions, as well as its applications in materials science. These efforts are expected to yield significant advancements in both academic and industrial domains, further solidifying the importance of 2-cyclopropyl-2-oxoacetaldehyde in the field of chemical research.

In conclusion, the 2-cyclopropyl-2-oxoacetaldehyde molecule represents a promising area of research with diverse applications in medicinal chemistry, pharmaceutical science, and materials science. Its unique chemical structure and reactivity have been the focus of numerous studies, leading to new insights into its potential therapeutic and industrial uses. As research in this area continues to progress, the 2-cyclopropyl-2-oxoacetaldehyde molecule is likely to play an increasingly important role in the development of innovative solutions for various challenges in science and technology.